Cas no 144110-43-0 (5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt)

• Product Name: 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt
• CAS No: 144110-43-0
• MF: C₂₀H₂₆BrClN₂O₇
• MW: 521.786644458771
• MDL: MFCD00153929
• CID: 64821
• PubChem ID: 253659743
• Update Time: 2025-06-14

5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloro-3-indolyl-D-glucuronide cyclohexylammonium salt
• 5-Bromo-6-chloro-3-indolyl beta-D-Glucuronide Cyclohexylammonium Salt [for Biochemical Research]
• 5-Bromo-6-chloro-3-indolyl β-D-glucuronide cyclohexylammonium salt
• Magenta Glucuronide
• Magenta-beta-D-GlcUA*CHA
• -<small>D<
• 5-Bromo-6-chloro-3-indolyl beta-D-glucuronide cyclohexylammonium salt
• 5-Bromo-6-chloro-3-indolyl β-D-Glucopyranosiduronic Acid Cyclohexylammonium Salt
• Magenta-GlcA CHA Salt
• Magenta-GlcA Magenta? glucuronide
• Magenta-Gluc CHA Salt
• Magenta-GlcA
• Magenta™ glucuronide
• 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylamine Salt
• beta-D-Glucopyranosiduronic acid, 5-bromo-6-chloro-1H-indol-3-yl, compd. with cyclohexanamine (1:1)
• (2S,3R,4S,5R,6S)-6-[(5-Bromo-6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid;cyc
• 5-Bromo-6-chloro-3-indoxyl-beta-D-glucuronic acid cyclohexylamin
• 5-Bromo-6-chloro-3-indoxyl-beta-D-glucuronic acid, cyclohexylammonium salt
• AKOS026674357
• (2S,3S,4S,5R,6S)-6-[(5-bromo-6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid;cyclohexanamine
• cyclohexanamine (2S,3S,4S,5R,6S)-6-((5-bromo-6-chloro-1H-indol-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
• cyclohexanamine (2S,3S,4S,5R,6S)-6-(5-bromo-6-chloro-1H-indol-3-yloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
• (2S,3S,4S,5R,6S)-6-[(5-bromo-6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid; cyclohexanamine
• MFCD00153929
• 5-Bromo-6-chloro-3-indolyl beta-D-glucuronide cyclohexylammonium salt, >=98%
• 5-bromo-4-chloro-3-indolyl b-d-glucuronide cyclohexylammonium salt
• AS-74632
• 144110-43-0
• X-glucuronide CHA salt
• B-7350
• 5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide cyclohexyl ammonium salt (1:1)
• SCHEMBL2343473
• FD10082
• (2S,3S,4S,5R,6S)-6-[(5-BROMO-6-CHLORO-1H-INDOL-3-YL)OXY]-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID; CYCLOHEXYLAMINE
• DA-68741
• 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt

• MDL： MFCD00153929
• Inchi： 1S/C14H13BrClNO7.C6H13N/c15-5-1-4-7(2-6(5)16)17-3-8(4)23-14-11(20)9(18)10(19)12(24-14)13(21)22;7-6-4-2-1-3-5-6/h1-3,9-12,14,17-20H,(H,21,22);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1
• InChI Key： HGZDFBMYVMPFHR-CYRSAHDMSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(=CN2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)Cl.NC1CCCCC1

Computed Properties

• Exact Mass: 520.06100
• Monoisotopic Mass: 520.06119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• Surface Charge: -1
• XLogP3: 2.1

Experimental Properties

• Color/Form: White crystalline powder
• PSA: 162.71000
• LogP: 0.08110
• Solubility: Not available

5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Safety Term：S22-24/25
• Storage Condition：-20°C

Additional information on 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt

Recent Advances in the Application of 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt (CAS: 144110-43-0) in Biochemical Research

The compound 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt (CAS: 144110-43-0) has emerged as a critical reagent in biochemical and pharmaceutical research, particularly in the field of enzyme assays and reporter gene systems. This indolyl glucuronide derivative is widely recognized for its role as a chromogenic substrate for β-glucuronidase (GUS), an enzyme commonly used as a reporter in molecular biology. Recent studies have further elucidated its applications in high-throughput screening, drug discovery, and diagnostic assays, highlighting its versatility and importance in modern research.

One of the most significant advancements in the use of this compound is its application in the detection of bacterial contamination. Researchers have developed sensitive assays leveraging the hydrolysis of 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide by bacterial β-glucuronidase, producing an insoluble blue indigo dye that facilitates visual or spectrophotometric detection. This method has proven particularly valuable in food safety and clinical diagnostics, where rapid and accurate detection of pathogenic bacteria such as Escherichia coli is essential. Recent studies have optimized the substrate's concentration and reaction conditions to enhance sensitivity and reduce background noise, making it a reliable tool for quality control and regulatory compliance.

In addition to its diagnostic applications, this compound has been instrumental in plant biotechnology. The GUS reporter system, which utilizes 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide as a substrate, remains a gold standard for visualizing gene expression in transgenic plants. Recent work has focused on improving the stability and solubility of the substrate in plant tissues, enabling more precise localization of gene activity. Innovations in microscopy and imaging techniques have further expanded its utility, allowing researchers to monitor dynamic processes such as stress responses and developmental changes with unprecedented resolution.

From a chemical perspective, the cyclohexylammonium salt form of this substrate offers enhanced solubility and stability compared to its free acid counterpart, making it preferable for laboratory use. Recent synthetic studies have explored modifications to the indolyl ring system to tailor the substrate's properties for specific applications. For instance, introducing electron-withdrawing groups has been shown to influence the kinetics of enzymatic hydrolysis, providing researchers with tools to fine-tune assay performance. These developments underscore the compound's adaptability and potential for future innovations in biochemical research.

Looking ahead, the continued exploration of 5-Bromo-6-chloro-3-indolyl β-D-Glucuronide Cyclohexylammonium Salt is expected to yield new insights into enzyme kinetics and cellular processes. Its integration with emerging technologies such as microfluidics and single-cell analysis promises to unlock novel applications in personalized medicine and synthetic biology. As researchers refine its use and uncover new functionalities, this compound will undoubtedly remain a cornerstone of biochemical and pharmaceutical research.